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Compound of Interest

Compound Name: HIV gp120 (254-274)

Cat. No.: B15137231 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with the synthetic peptide HIV gp120 (254-274). The

following procedural guidance outlines personal protective equipment (PPE), handling

protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Assessment: The HIV-1 envelope glycoprotein gp120 fragment (254-274) is a synthetic

peptide used in research.[1] According to safety data sheets for this and similar fragments, the

peptide itself is not classified as a hazardous substance or mixture and is not infectious.[1][2]

However, due to its origin from a human pathogen, it is prudent to handle it with a degree of

caution, adhering to institutional biosafety guidelines that align with Biosafety Level 1 (BSL-1)

or Biosafety Level 2 (BSL-2) practices, depending on the specifics of the research.[1][3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. However,

the following are recommended as a baseline for handling HIV gp120 (254-274):

Lab Coats: A dedicated lab coat or gown should be worn to protect personal clothing from

contamination.

Gloves: Disposable nitrile gloves are recommended to prevent skin contact. Gloves should

be changed immediately if they become contaminated or their integrity is compromised.

Hands should be washed thoroughly after removing gloves.
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Eye Protection: Safety glasses with side shields or safety goggles should be worn to protect

the eyes from potential splashes.

Face Protection: If there is a significant risk of splashing, a face shield should be worn in

addition to safety glasses or goggles.

Operational Plan and Handling Procedures
Preparation:

Before beginning work, ensure that all necessary PPE is available and in good condition.

Prepare a designated work area. If procedures may generate aerosols or involve high

concentrations, work should be conducted within a biological safety cabinet (BSC).

Have a clear disposal plan in place before starting any experiment.

Handling:

Avoid inhalation of the substance, as well as contact with eyes and skin.

Use appropriate exhaust ventilation if handling the substance outside of a BSC.

Limit the use of needles and other sharp objects. If their use is unavoidable, handle them

with extreme caution and dispose of them in a designated sharps container immediately

after use. Do not recap, bend, or break needles by hand.

Spill Cleanup:

In case of a spill, evacuate the area if necessary.

Wear appropriate PPE for cleanup.

Absorb liquid spills with an absorbent material.

Decontaminate the spill area and equipment by scrubbing with a suitable disinfectant,

such as 70% ethanol or a fresh 10% bleach solution.
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Disposal Plan
All waste contaminated with the HIV gp120 (254-274) peptide must be decontaminated prior to

disposal. Waste should be segregated into appropriate, clearly labeled containers.

Waste Type
Collection
Container

Decontamination
Method

Final Disposal

Solid Waste (e.g.,

gloves, pipette tips,

tubes)

Autoclavable

biohazard bag within a

rigid, leak-proof

container.

Autoclave
Designated laboratory

waste stream

Liquid Waste (e.g.,

solutions containing

the peptide)

Leak-proof, labeled

container

Chemical disinfection

(e.g., with a 10% final

concentration of

bleach solution) or

autoclaving.

According to

institutional guidelines

Sharps Waste (e.g.,

needles, syringes,

scalpel blades)

Puncture-proof,

labeled sharps

container.

Autoclave or

professional disposal

service.

Designated sharps

waste stream

It is imperative to consult and adhere to your institution's specific biosafety and waste disposal

guidelines, as local regulations may have additional requirements.
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Caption: Workflow for safe handling of HIV gp120 (254-274).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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